5(Z),11(Z),14(Z)-Eicosatrienoic Acid
5(Z),11(Z),14(Z)-Eicosatrienoic Acid
5(Z),11(Z),14(Z)-Eicosatrienoic acid is a polyunsaturated fatty acid found in various natural sources including maritime pine (Pinus pinaster) seed oil (MPSO), gymnospermae leaves and seeds, and freshwater gastropods. A diet containing MPSO lowered high-density lipoprotein and ApoA1 levels in transgenic mice expressing human ApoA1. MPSO was found to diminish cholesterol efflux in vitro. 5(Z),11(Z),14(Z)-Eicosatrienoic acid methyl ester, when topically applied, reduces inflammatory processes, potentially by displacing arachidonic acid from phospholipid pools and reducing downstream inflammatory products such as prostaglandin E2 and leukotrienes.
Brand Name:
Vulcanchem
CAS No.:
7019-85-4
VCID:
VC0104340
InChI:
InChI=1S/C20H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h6-7,9-10,15-16H,2-5,8,11-14,17-19H2,1H3,(H,21,22)/b7-6-,10-9-,16-15-
SMILES:
CCCCCC=CCC=CCCCCC=CCCCC(=O)O
Molecular Formula:
C20H34O2
Molecular Weight:
306.5 g/mol
5(Z),11(Z),14(Z)-Eicosatrienoic Acid
CAS No.: 7019-85-4
Reference Standards
VCID: VC0104340
Molecular Formula: C20H34O2
Molecular Weight: 306.5 g/mol
| CAS No. | 7019-85-4 |
|---|---|
| Product Name | 5(Z),11(Z),14(Z)-Eicosatrienoic Acid |
| Molecular Formula | C20H34O2 |
| Molecular Weight | 306.5 g/mol |
| IUPAC Name | (5Z,11Z,14Z)-icosa-5,11,14-trienoic acid |
| Standard InChI | InChI=1S/C20H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h6-7,9-10,15-16H,2-5,8,11-14,17-19H2,1H3,(H,21,22)/b7-6-,10-9-,16-15- |
| Standard InChIKey | PRHHYVQTPBEDFE-URZBRJKDSA-N |
| Isomeric SMILES | CCCCC/C=C\C/C=C\CCCC/C=C\CCCC(=O)O |
| SMILES | CCCCCC=CCC=CCCCCC=CCCCC(=O)O |
| Canonical SMILES | CCCCCC=CCC=CCCCCC=CCCCC(=O)O |
| Description | 5(Z),11(Z),14(Z)-Eicosatrienoic acid is a polyunsaturated fatty acid found in various natural sources including maritime pine (Pinus pinaster) seed oil (MPSO), gymnospermae leaves and seeds, and freshwater gastropods. A diet containing MPSO lowered high-density lipoprotein and ApoA1 levels in transgenic mice expressing human ApoA1. MPSO was found to diminish cholesterol efflux in vitro. 5(Z),11(Z),14(Z)-Eicosatrienoic acid methyl ester, when topically applied, reduces inflammatory processes, potentially by displacing arachidonic acid from phospholipid pools and reducing downstream inflammatory products such as prostaglandin E2 and leukotrienes. |
| Synonyms | 5,11,14-eicosatrienoic acid 5c,11c,14c-eicosatrienoic acid eicosa-5,11,14-trienoic acid eicosa-5,11,14-trienoic acid, (Z,Z,Z)-isomer icosa-5,11,14-trienoic acid sciadonic acid |
| Reference | 1.Asset, G.,Leroy, A.,Bauge, E., et al. Effects of dietary maritime pine (Pinus pinaster)-seed oil on high-density lipoprotein levels and in vitro cholesterol efflux in mice expressing human apolipoprotein A-I. British Journal of Nutrition 84, 353-360 (20 |
| PubChem Compound | 445084 |
| Last Modified | Nov 11 2021 |
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